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Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guidance and answers to frequently

asked questions regarding the reduction of non-target species capture in pheromone traps

during experimental setups.

Frequently Asked Questions (FAQs)
Q1: Why am I catching a high number of non-target species in my pheromone traps?

A1: High bycatch can be attributed to several factors. The pheromone lure itself may contain

components that are attractive to a broader range of species than intended.[1][2] Additionally,

the visual cues of the trap, such as its color and design, can attract non-target insects.[3][4]

Environmental factors and trap placement also play a significant role; for instance, placing

traps near flowering plants or in areas with high insect diversity can increase the chances of

capturing non-target species.

Q2: Can the color of the pheromone trap influence bycatch?

A2: Absolutely. Research has shown that trap color is a significant factor in attracting both

target and non-target insects. For example, red or green colored sticky traps have been found

to catch fewer native and introduced bees compared to the standard white, yellow, or blue

traps.[5] While white and blue traps tend to attract more honey bees and bumblebees, yellow

traps can also have high bycatch rates for various insects.[4][5]
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Q3: How does the design of the trap affect the capture of non-target species?

A3: Trap design plays a crucial role in selectivity. Bucket traps, for instance, may capture a

different range of species compared to delta or funnel traps.[1][6][7] Modifications to the trap

design, such as adding escape windows or mesh screens with specific opening sizes, can

physically prevent larger non-target species from entering or allow them to escape, while

retaining the smaller target species.[5]

Q4: My lure is supposed to be species-specific, so why am I still getting bycatch?

A4: While pheromone lures are designed to be highly specific, some non-target species may

share similar pheromone components, leading to cross-attraction.[1] Additionally, some lures

might not be as pure as claimed, containing trace amounts of other compounds that attract

other species. The concentration and release rate of the pheromone can also influence which

species are attracted.

Q5: What is the ideal placement for pheromone traps to minimize bycatch?

A5: Optimal trap placement depends on the target species and the environment. Generally,

placing traps away from the borders of a field and within the crop canopy can sometimes

reduce bycatch. The height of the trap is also a critical factor and should be adjusted based on

the flight behavior of the target insect. Avoid placing traps in locations that are known hotspots

for non-target beneficial insects, such as near beehives or flowering field margins.

Troubleshooting Guides
This section provides structured guidance to address specific issues you may be encountering

in your experiments.

Issue 1: High capture of beneficial insects (e.g., bees,
ladybugs).

Symptom: Your traps are catching a significant number of pollinators and predatory insects.

Possible Causes & Solutions:
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Possible Cause Troubleshooting Step Expected Outcome

Inappropriate Trap Color

Switch from white, yellow, or

blue traps to red or green

traps.[4][5]

A significant reduction in the

capture of bees and other

beneficial insects that are less

attracted to red and green

wavelengths.

Non-selective Trap Design

If using bucket traps, consider

switching to a more selective

design like a delta trap, or

modify the existing trap with

escape slits.

Fewer large-bodied beneficial

insects will be captured.

Lure Attracting a Broad

Spectrum

Contact the lure manufacturer

to inquire about the purity and

specificity of the pheromone

blend. Consider testing lures

from different suppliers.

A more targeted attraction of

the desired species with less

impact on beneficials.

Trap Placement

Relocate traps away from

areas with high densities of

flowering plants or known

nesting sites for beneficial

insects.

Reduced incidental capture of

pollinators and predators

foraging in these areas.

Issue 2: Capturing a large number of non-target moths
of a similar size to the target species.

Symptom: The sticky liners are filled with various moth species, making it difficult to count

the target pest.

Possible Causes & Solutions:
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Possible Cause Troubleshooting Step Expected Outcome

Shared Pheromone

Components

Research the pheromone

composition of the most

common non-target moths. If

there is an overlap, investigate

lures with a different blend

ratio of the key attractants.[1]

Increased specificity of the

lure, leading to a higher

proportion of the target species

in the catch.

Lure Release Rate

The release rate of the lure

may be too high, attracting

less sensitive, non-target

species. Try using a lure with a

lower, more controlled release

rate.

A more refined pheromone

plume that is primarily detected

by the target species.

Trap Design Not Optimized

Experiment with different trap

designs (e.g., bucket vs. delta)

as the flight behavior and entry

preference can vary between

moth species.[6][7]

One trap design may prove to

be more selective for the target

species' behavior.

Data on Bycatch Reduction Strategies
The following tables summarize quantitative data from various studies on the effectiveness of

different methods to reduce non-target species capture.

Table 1: Effect of Trap Color on the Capture of Non-Target Bees
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Trap Color
Honey Bees (Apis
mellifera)

Bumble Bees
(Bombus spp.)

Native Bees
(Lasioglossum &
Hylaeus spp.)

White High Moderate High

Blue Moderate High Low

Yellow Low Low Moderate

Red Very Low Very Low Very Low

Green Very Low Very Low Very Low

Source: Adapted from

research on

pheromone trap

colors.[5]

Table 2: Comparison of Lure Composition on Target and Non-Target Moth Capture

Lure Composition
Target Species (S.
frugiperda) Capture

Non-Target Species (L.
loreyi) Capture

2-Component Lure Moderate Low (<5%)

3-Component Lure High High (up to 12%)

4-Component Lure High Low (<5%)

Source: Adapted from a study

comparing different

pheromone lure blends.[1]

Experimental Protocols
Protocol 1: Evaluating the Effect of Trap Color on
Bycatch
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Objective: To determine the optimal trap color for maximizing target species capture while

minimizing the bycatch of non-target insects.

Materials:

Pheromone traps of at least three different colors (e.g., white, red, green).

Pheromone lures for the target species.

Sticky liners for each trap.

Field stakes or hangers for trap deployment.

Data collection sheets.

Forceps for insect removal and identification.

Methodology:

Site Selection: Choose an experimental site with a known population of the target species.

Trap Preparation: Assemble the traps according to the manufacturer's instructions. Place a

fresh sticky liner and a pheromone lure in each trap.

Experimental Design:

Use a randomized complete block design.

Each block will contain one trap of each color being tested.

Replicate each block at least four times.

Ensure a minimum distance of 20 meters between traps within a block and 50 meters

between blocks to avoid interference.

Trap Deployment:

Deploy the traps at a height and position that is optimal for the target species.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the GPS coordinates of each trap.

Data Collection:

Check the traps at regular intervals (e.g., weekly).

Carefully remove the sticky liners and replace them with new ones.

In a laboratory setting, identify and count the number of target species and all non-target

species on each liner.

Data Analysis:

Calculate the mean number of target and non-target insects captured per trap for each

color.

Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in

capture rates between the different colored traps.

Protocol 2: Assessing the Efficacy of Trap Modifications
for Bycatch Reduction
Objective: To evaluate the effectiveness of physical modifications to a standard pheromone trap

in reducing the capture of non-target species.

Materials:

Standard pheromone traps (e.g., bucket traps).

Modified traps of the same type (e.g., with mesh screens over the entrance or escape

windows).

Pheromone lures for the target species.

Collection containers for the traps.

Data collection sheets.
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Methodology:

Trap Modification:

For the modified traps, install a wire mesh screen (specify mesh size) over the trap

entrance.

Alternatively, create escape windows (specify dimensions and location) on the trap body.

Experimental Design:

Set up paired plots, with each plot containing one standard trap and one modified trap.

Replicate these pairs in at least five different locations within the experimental area.

Maintain a distance of at least 20 meters between the traps in each pair and 50 meters

between pairs.

Trap Deployment and Data Collection:

Follow the deployment and data collection steps outlined in Protocol 1.

Data Analysis:

For each trap type, calculate the mean number of target and non-target species captured.

Calculate the bycatch reduction percentage for the modified traps compared to the

standard traps.

Use a t-test or other appropriate statistical analysis to determine if the difference in

bycatch is significant.

Visualizations
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Caption: Workflow for evaluating pheromone trap color on bycatch.
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Caption: Logical relationships in bycatch reduction strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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